Cas no 2248330-37-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate
• CAS No: 2248330-37-0
• MF: C₁₉H₁₂ClN₃O₄S
• MW: 413.834281921387
• CID: 6588306
• PubChem ID: 165726280
• Update Time: 2025-07-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• 2248330-37-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate
• EN300-6522586

• Inchi： 1S/C19H12ClN3O4S/c20-12-4-3-5-13(10-12)22-9-8-21-19(22)28-11-16(24)27-23-17(25)14-6-1-2-7-15(14)18(23)26/h1-10H,11H2
• InChI Key： SCRDMMPBECKINH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=CN=C1SCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 413.0237047g/mol
• Monoisotopic Mass: 413.0237047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate (CAS No. 2248330-37-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate (CAS No. 2248330-37-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a 1,3-dioxoisoindoline core and a 3-chlorophenyl-imidazole moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current research trends, addressing common queries from academic and industrial circles.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic applications of isoindole derivatives?" The 1,3-dioxoisoindoline unit in this compound is a versatile scaffold, often employed in the development of pharmaceutical intermediates and functional materials. Researchers are particularly intrigued by its potential as a protease inhibitor or kinase modulator, given the growing demand for targeted therapies in oncology and immunology. The presence of the 3-chlorophenyl group further enhances its binding affinity to biological targets, a feature frequently explored in drug discovery.

Another trending topic in chemical research is "green synthesis of heterocyclic compounds." The imidazole-thioacetate linkage in this molecule aligns with the push for sustainable chemistry, as it can be synthesized using catalyst-free or microwave-assisted methods. This addresses the industry's shift toward eco-friendly protocols, a frequently searched term in academic databases. The compound’s sulfanylacetate group also offers reactivity for click chemistry applications, a hot topic in material science and bioconjugation studies.

From an analytical perspective, CAS No. 2248330-37-0 has garnered attention for its chromatographic behavior and mass spectrometry fragmentation patterns. Laboratories often search for "HPLC methods for isoindole derivatives" or "MS/MS characterization of chlorophenyl compounds," making this compound a practical reference for method development. Its UV absorption properties, attributed to the conjugated isoindole system, are also relevant for photostability studies, a critical factor in formulation science.

In the context of intellectual property, patents involving 1,3-dioxoisoindoline derivatives have surged, reflecting their commercial viability. Searches like "patent landscape for imidazole-containing drugs" highlight the competitive space where this compound could play a role. Its structural uniqueness positions it as a candidate for new chemical entity (NCE) filings, particularly in niches like allosteric modulation or enzyme inhibition.

Finally, the compound’s physicochemical properties—such as logP, solubility, and thermal stability—are frequently queried in QSAR modeling and computational chemistry forums. These parameters are crucial for ADMET prediction, a recurring theme in preclinical research. As the demand for AI-driven drug design grows, datasets incorporating 2248330-37-0 could enhance predictive algorithms for bioisostere replacement strategies.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate represents a multifaceted tool for modern chemistry. Its alignment with trending research areas—from green synthesis to computational ADMET—ensures its continued relevance in scientific literature and industrial applications.